5-Oxo-2,5-dihydro-1,2,4-triazine-6-carboxamide

• Molecular Formula: C4H4N4O2
• Molecular Weight: 140.10 g/mol
• IUPAC Name: 5-oxo-4H-1,2,4-triazine-6-carboxamide
• InChI: InChI=1S/C4H4N4O2/c5-3(9)2-4(10)6-1-7-8-2/h1H,(H2,5,9)(H,6,7,10)
• InChI Key: DEDHADHBMLKNKP-UHFFFAOYSA-N
• Canonical SMILES: C1=NN=C(C(=O)N1)C(=O)N

Description

5-Oxo-2,5-dihydro-1,2,4-triazine-6-carboxamide is a useful research compound. Its molecular formula is C4H4N4O2 and its molecular weight is 140.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 5 mL of ethanol is dissolved 0.06 g of ethyl 5-oxo-4,5-dihydro-1,2,4-triazine-6-carboxylate. At 10° C., the solution is saturated with ammonia by introducing gaseous ammonia thereinto for 20 minutes. The solution is allowed to stand at ambient temperature for 15 hours, and the resulting crystals are collected by filtration. The crystals thus obtained are washed successively with two 2 mL portions of ethanol and then two 1 mL portion of methanol to obtain 0.03 g of 5-oxo-4,5-dihydro-1,2,4-triazine-6-carboxamide.